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Compound of Interest

Compound Name: Sialyllacto-N-neohexaose Il

Cat. No.: B15548417

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the chemoenzymatic synthesis of Sialyllacto-N-
neohexaose Il, a complex human milk oligosaccharide (HMO). The method described herein
utilizes a one-pot, multi-enzyme (OPME) strategy, offering a highly efficient and stereoselective
route to this valuable glycan.

Introduction

Human milk oligosaccharides (HMOs) are a diverse group of complex sugars that play crucial
roles in infant health, including the development of the gut microbiome, immune system
maturation, and protection against pathogens. Sialylated HMOs, such as Sialyllacto-N-
neohexaose I, are of particular interest due to their potential therapeutic applications in areas
such as immunology and neurology. Chemoenzymatic synthesis combines the precision of
enzymatic reactions with the versatility of chemical synthesis, providing a powerful platform for
the production of complex glycans that are difficult to isolate from natural sources or to produce
through purely chemical methods.

This protocol details a one-pot multi-enzyme (OPME) approach for the synthesis of Sialyllacto-
N-neohexaose Il. This strategy involves the in situ generation of the activated sugar donor,
cytidine-5'-monophospho-N-acetylneuraminic acid (CMP-Neu5Ac), which is then utilized by a
sialyltransferase to attach sialic acid to the precursor, lacto-N-neohexaose.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15548417?utm_src=pdf-interest
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/product/b15548417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis Workflow

The chemoenzymatic synthesis of Sialyllacto-N-neohexaose Il is accomplished through a
one-pot reaction involving two key enzymatic steps. The overall workflow is depicted below.
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One-Pot Reaction Vessel
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Anion-Exchange Chromatography)
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 To cite this document: BenchChem. [Chemoenzymatic Synthesis of Sialyllacto-N-
neohexaose Il: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15548417#chemoenzymatic-synthesis-
of-sialyllacto-n-neohexaose-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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